Cas no 2138181-66-3 (5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2138181-66-3
• MF: C₉H₁₆FN₃O₂S
• MW: 249.305644035339
• CID: 5299956
• Update Time: 2025-08-02

5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-dimethylpropyl)-4-ethyl-4H-1,2,4-triazole-3-sulfonyl fluoride
• 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride
• 4H-1,2,4-Triazole-3-sulfonyl fluoride, 5-(2,2-dimethylpropyl)-4-ethyl-

• Inchi： 1S/C9H16FN3O2S/c1-5-13-7(6-9(2,3)4)11-12-8(13)16(10,14)15/h5-6H2,1-4H3
• InChI Key： RSIFYTHDHYHWBU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CC(C)(C)C)N1CC)(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2

Additional information on 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride

Recent Advances in the Study of 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride (CAS: 2138181-66-3)

The compound 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride (CAS: 2138181-66-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This sulfonyl fluoride derivative belongs to the triazole class of compounds, which are known for their versatility in drug discovery and development. Recent studies have focused on its role as a covalent inhibitor, leveraging the reactive sulfonyl fluoride moiety to target specific enzymes and proteins involved in disease pathways.

One of the key areas of research has been the application of this compound in the development of covalent inhibitors for serine hydrolases, a large family of enzymes implicated in various physiological and pathological processes. The sulfonyl fluoride group in 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride reacts selectively with the active-site serine residues of these enzymes, forming stable covalent adducts. This mechanism has been exploited to design potent and selective inhibitors for targets such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL), both of which are involved in endocannabinoid signaling and have potential therapeutic implications in pain, inflammation, and neurodegenerative diseases.

Recent publications have highlighted the synthetic strategies employed to optimize the pharmacokinetic and pharmacodynamic properties of this compound. Modifications to the triazole core and the substituents on the sulfonyl fluoride group have been explored to enhance target engagement, selectivity, and metabolic stability. For instance, the introduction of the 2,2-dimethylpropyl (neopentyl) group has been shown to improve the compound's lipophilicity and membrane permeability, facilitating its uptake into target tissues. Additionally, the ethyl substituent on the triazole ring has been found to influence the compound's binding affinity and residence time on the target enzyme.

In vitro and in vivo studies have demonstrated the efficacy of 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride in modulating enzyme activity and producing desired pharmacological effects. For example, in a murine model of neuropathic pain, treatment with this compound led to significant reductions in pain behavior, correlating with the inhibition of MAGL and subsequent elevation of endogenous 2-arachidonoylglycerol (2-AG) levels. These findings underscore the potential of this compound as a lead candidate for the development of novel analgesics and anti-inflammatory agents.

Despite these promising results, challenges remain in the clinical translation of 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride. Issues such as off-target reactivity, potential toxicity, and the need for improved bioavailability must be addressed through further structural optimization and comprehensive preclinical evaluation. Ongoing research is also exploring the broader applicability of this compound in targeting other enzyme families beyond serine hydrolases, such as proteases and phosphatases, which could expand its therapeutic utility.

In conclusion, 5-(2,2-Dimethylpropyl)-4-ethyl-1,2,4-triazole-3-sulfonyl fluoride represents a promising scaffold for the development of covalent inhibitors with potential applications in multiple therapeutic areas. Continued research into its mechanism of action, selectivity, and safety profile will be critical to unlocking its full potential in drug discovery and development. The insights gained from these studies may also inform the design of next-generation sulfonyl fluoride-based probes and therapeutics, further advancing the field of chemical biology.